Cas no 2228331-55-1 (3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol)

• Product Name: 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol
• CAS No: 2228331-55-1
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5960088
• PubChem ID: 165757528
• Update Time: 2025-06-09

3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol
• 2228331-55-1
• EN300-1800616

• Inchi： 1S/C11H16N2O3/c1-11(2,7-12)6-8-5-9(14)3-4-10(8)13(15)16/h3-5,14H,6-7,12H2,1-2H3
• InChI Key： VIUANOUUBRCJPR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)CC(C)(C)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol

3-(3-Amino-2,2-dimethylpropyl)-4-Nitrophenol (CAS No. 2228331-55-1): An Overview and Recent Advances

3-(3-Amino-2,2-dimethylpropyl)-4-nitrophenol (CAS No. 2228331-55-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of drug discovery and therapeutic development.

The chemical structure of 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol is composed of a nitrophenol moiety linked to an amino-substituted, dimethylated propyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for researchers exploring new therapeutic agents.

Recent studies have highlighted the multifaceted biological activities of 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways. These findings have sparked interest in further investigating the potential use of 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol as a novel anticancer agent.

In addition to its direct biological activities, 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol has been explored for its use as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of new drugs and pharmaceuticals. Researchers have utilized this compound to synthesize derivatives with enhanced biological activities and improved pharmacokinetic properties.

The synthesis of 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol has been optimized through various synthetic routes, including multistep processes involving nitration, reduction, and substitution reactions. These synthetic methods have been refined to achieve high yields and purity levels, making the compound readily available for both research and industrial applications.

In terms of safety and toxicity, preliminary studies on 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol have shown that it exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. These studies will be crucial in advancing the compound from preclinical to clinical stages.

The future prospects for 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol are promising. Ongoing research is focused on elucidating its mechanisms of action at the molecular level and exploring its potential in combination therapies with existing drugs. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for large-scale clinical trials.

In conclusion, 3-(3-amino-2,2-dimethylpropyl)-4-nitrophenol (CAS No. 2228331-55-1) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.